Cas no 38209-51-7 (Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)-)
38209-51-7 structure
Product Name:Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)-
CAS No:38209-51-7
MF:C12H18O3
MW:210.269524097443
CID:1488511
PubChem ID:6424210
Update Time:2025-04-21
Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)-
- 1,2-dimethoxy-4-(3-methoxypropyl)benzene
- UBTWFZLQOTVDKJ-UHFFFAOYSA-N
- 1-(3,4-dimethoxyphenyl)-3-methoxypropane
- DTXSID60423695
- 38209-51-7
-
- Inchi: 1S/C12H18O3/c1-13-8-4-5-10-6-7-11(14-2)12(9-10)15-3/h6-7,9H,4-5,8H2,1-3H3
- InChI Key: UBTWFZLQOTVDKJ-UHFFFAOYSA-N
- SMILES: O(C)CCCC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 210.12564
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
38209-51-7 (Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)-) Related Products
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